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Compound of Interest

Compound Name: Derrisisoflavone K

Cat. No.: B13428063

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, technical
specifications, and experimental applications of the Derrisisoflavone K analytical standard.
This document is intended to serve as a comprehensive resource for researchers utilizing this
compound in their studies.

Introduction to Derrisisoflavone K

Derrisisoflavone K is a prenylated isoflavonoid that was first isolated from the twigs and
leaves of Derris robusta.[1] Its chemical structure and biological activities are of interest to
researchers in natural product chemistry, pharmacology, and drug discovery. As with any
scientific investigation, the use of a well-characterized, high-purity analytical standard is crucial
for obtaining accurate and reproducible results. This guide outlines the current commercial
sources for Derrisisoflavone K standards and provides key experimental protocols for its use.

Commercial Availability and Supplier Information

The availability of a certified reference standard is critical for the quantitative analysis and
biological evaluation of Derrisisoflavone K. Several specialized chemical suppliers offer this
compound. The following table summarizes the available information for these suppliers.
Researchers are advised to contact the suppliers directly for the most current pricing,
availability, and detailed product specifications.
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) Catalog ] Available CAS Contact
Supplier Purity . .
Number Quantities Number Information
SLN10040[2] Contact 2172624-68- --INVALID-
ChemFaces >98%|2] ]
[3] supplier 712] LINK--[2]
N Contact 2172624-68- --INVALID-
Vegpharm Not specified ) On request[4]
supplier 7[4] LINK--[4]
BioBioPha N Contact Contact N --INVALID-
Not specified ) ] Not specified
Co., Ltd. supplier supplier LINK--[5]

Note: BioBioPha Co., Ltd. was involved in the initial isolation and characterization of
Derrisisoflavone K and is a potential source for the compound, though a specific catalog entry
for a reference standard was not found.[1][5]

Physicochemical Properties

e Molecular Formula: C22H2206[1][2]
e Molecular Weight: 382.41 g/mol [2]
» Appearance: White amorphous powder[1]

e UV (MeOH) Amax: 214 nm, 268 nm, 336 nm (sh)[1]

Experimental Protocols

The following protocols are based on methodologies reported in the scientific literature for the
isolation and analysis of Derrisisoflavone K and related isoflavonoids.

Extraction and Isolation of Derrisisoflavone K from
Derris robusta

This protocol describes the original method used to isolate Derrisisoflavone K.[1] It is
provided as a reference for understanding the compound's natural source and purification
process.
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Workflow for Extraction and Isolation

Extraction and Isolation Workflow of Derrisisoflavone K

Air-dried and powdered twigs and leaves of Derris robusta

!

Extraction with 95% EtOH-H20 at room temperature

!

Crude Extract

!

Silica Gel Column Chromatography (Petroleum ether/acetone gradient)

!

Fraction E (PE/acetone, 4:1)

!

Silica Gel CC (CHCI3/MeOH)

!

RP-18 Column (30% MeOH/H20)

!

Sephadex LH-20 (MeOH)

Derrisisoflavone K (4)
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Caption: Workflow for the extraction and isolation of Derrisisoflavone K.
Methodology:

o Extraction: The air-dried and powdered twigs and leaves of D. robusta are extracted with
95% ethanol in water at room temperature. The combined filtrates are then concentrated
under reduced pressure to yield a crude extract.[1]

e Initial Fractionation: The crude extract is subjected to silica gel column chromatography
using a petroleum ether-acetone gradient to yield several fractions.[1]

 Purification of Fraction E: The fraction eluted with a 4:1 petroleum ether/acetone mixture is
further purified through a series of chromatographic steps.[1]

o Silica gel column chromatography with a chloroform/methanol gradient.[1]

o Reversed-phase C18 column chromatography using 30% methanol in water as the mobile
phase.[1]

o Size-exclusion chromatography on a Sephadex LH-20 column with methanol as the eluent
to yield pure Derrisisoflavone K.[1]

Analytical High-Performance Liquid Chromatography
(HPLC)

The following HPLC method is adapted from a study on the analysis of isoflavonoids from
Derris species and can be used for the quality control and quantification of a Derrisisoflavone
K standard.[1][6]

Analytical HPLC Workflow
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Analytical HPLC Workflow for Derrisisoflavone K

Mobile Phase Gradient: Methanol in Water

Y

Prepare Standard Solution of Derrisisoflavone K in Methanol HPLC System with C18 Column

Inject Sample

!
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!

Data Acquisition and Analysis
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Caption: A general workflow for the analytical HPLC of Derrisisoflavone K.

Methodology:

o Chromatographic System: An HPLC system equipped with a C18 reversed-phase column
(e.g., 5 um particle size, 4.6 x 150 mm) is recommended.[1]

o Mobile Phase: A gradient elution using methanol and water is effective. A suggested gradient
is 20% to 100% methanol in water over 8 minutes, followed by 100% methanol.[1]

o Flow Rate: A flow rate of 1.0 mL/min is typically used.[1]
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o Detection: UV detection at one of the compound's absorption maxima, such as 268 nm, is
suitable.[1]

o Standard Preparation: Prepare a stock solution of the Derrisisoflavone K standard in a
suitable solvent like methanol. Further dilutions can be made to generate a calibration curve

for quantitative analysis.

Structural Elucidation Techniques

The identity and purity of the Derrisisoflavone K standard can be confirmed using a
combination of spectroscopic methods as described in the original characterization of the

compound.[1]

Workflow for Structural Confirmation

Workflow for Structural Confirmation of Derrisisoflavone K
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Caption: A logical workflow for the structural confirmation of Derrisisoflavone K.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are fundamental for
confirming the chemical structure. 2D NMR techniques such as HMBC (Heteronuclear
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Multiple Bond Correlation) and HSQC (Heteronuclear Single Quantum Coherence) can be
used to assign all proton and carbon signals unequivocally.[1]

e Mass Spectrometry (MS): Electrospray lonization (ESI) and High-Resolution Electrospray
lonization Mass Spectrometry (HRESIMS) are used to determine the molecular weight and
elemental composition.[1]

» Ultraviolet (UV) Spectroscopy: The UV absorption spectrum in a solvent like methanol can
provide information about the chromophoric system of the isoflavonoid.[1]

Conclusion

This technical guide provides a starting point for researchers working with the
Derrisisoflavone K standard. The information on commercial suppliers, physicochemical
properties, and detailed experimental protocols is intended to facilitate the procurement and
effective use of this important research compound. For any specific applications, further
optimization of the described methods may be necessary. It is always recommended to consult
the supplier's Certificate of Analysis for detailed information on the purity and characterization
of the specific lot of the standard being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Derrisisoflavone K Standard for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13428063#commercial-suppliers-and-availability-of-
derrisisoflavone-k-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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